Cas no 898758-39-9 (2-Nonanoyloxazole)

2-Nonanoyloxazole structure
2-Nonanoyloxazole structure
Product Name:2-Nonanoyloxazole
CAS No:898758-39-9
MF:C12H19NO2
MW:209.2847635746
MDL:MFCD07699289
CID:1946083
PubChem ID:24723600
Update Time:2025-09-28

2-Nonanoyloxazole Chemical and Physical Properties

Names and Identifiers

    • 2-NONANOYLOXAZOLE
    • 1-oxazol-2-ylnonan-1-one
    • LogP
    • 1-(1,3-oxazol-2-yl)nonan-1-one
    • MFCD07699289
    • AKOS016018604
    • DTXSID30642038
    • 898758-39-9
    • 2-Nonanoyloxazole
    • MDL： MFCD07699289
    • Inchi： 1S/C12H19NO2/c1-2-3-4-5-6-7-8-11(14)12-13-9-10-15-12/h9-10H,2-8H2,1H3
    • InChI Key： TYIRJAPUCIYUKV-UHFFFAOYSA-N
    • SMILES： O=C(C1=NC=CO1)CCCCCCCC

Computed Properties

  • Exact Mass: 209.14200
  • Monoisotopic Mass: 209.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 0.984
  • Boiling Point: 299.6°C at 760 mmHg
  • Flash Point: 135°C
  • Refractive Index: 1.468
  • PSA: 43.10000
  • LogP: 3.60790

2-Nonanoyloxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Nonanoyloxazole Pricemore >>

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abcr
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2-Nonanoyloxazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898758-39-9)2-Nonanoyloxazole
Order Number:A1188880
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:08
Price ($):465.0
Email:sales@amadischem.com

2-Nonanoyloxazole Related Literature

898758-39-9 (2-Nonanoyloxazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:898758-39-9)2-Nonanoyloxazole
A1188880
Purity:99%
Quantity:1g
Price ($):465.0
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